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Compound of Interest

Compound Name: 2-Ethyl-4-methylthiazole

Cat. No.: B098465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data

analysis of 2-Ethyl-4-methylthiazole, a heterocyclic compound of interest in flavor, fragrance,

and pharmaceutical research. This document details the methodologies for acquiring and

interpreting mass spectrometry, nuclear magnetic resonance (NMR), infrared (IR), and

ultraviolet-visible (UV-Vis) spectroscopy data.

Molecular Structure and Properties
2-Ethyl-4-methylthiazole (C₆H₉NS) is a substituted thiazole with a molecular weight of

approximately 127.21 g/mol .[1] Its structure consists of a five-membered aromatic ring

containing both sulfur and nitrogen, with ethyl and methyl substituents at positions 2 and 4,

respectively.

Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to determine the molecular weight

and elemental composition of a compound, as well as to elucidate its structure by analyzing its

fragmentation patterns.
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m/z Relative Intensity (%) Proposed Fragment

127 80.03 [M]⁺ (Molecular Ion)

112 39.10 [M - CH₃]⁺

98 - [M - C₂H₅]⁺

72 99.99 [C₄H₆N]⁺ (Base Peak)

71 75.76 [C₄H₅N]⁺

Data sourced from PubChem.[1]

Experimental Protocols
Instrumentation: Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an

Electron Ionization (EI) source.

Sample Preparation: A dilute solution of 2-Ethyl-4-methylthiazole in a volatile organic solvent

(e.g., dichloromethane or methanol) is prepared.

GC-MS Parameters:

Injector Temperature: 250 °C

Column: A non-polar capillary column (e.g., DB-5ms).

Oven Temperature Program: An initial temperature of 50 °C held for 2 minutes, followed by a

ramp of 10 °C/min to 250 °C, held for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

Ionization Source: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: m/z 40-300.
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Fragmentation Pathway
The electron ionization of 2-Ethyl-4-methylthiazole results in the formation of a molecular ion

([M]⁺) at m/z 127. The subsequent fragmentation is dictated by the stability of the resulting

carbocations and neutral losses.

2-Ethyl-4-methylthiazole
[C₆H₉NS]⁺˙
m/z = 127

[C₅H₆NS]⁺
m/z = 112

- •CH₃

[C₄H₄NS]⁺
m/z = 98

- •C₂H₅

[C₄H₆N]⁺
m/z = 72

(Base Peak)

- C₂H₃S•

[C₄H₅N]⁺˙
m/z = 71

- H•

Sample Preparation

Spectroscopic Analysis

Data Interpretation

Structure Elucidation

Pure Compound

Mass Spectrometry NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy UV-Vis Spectroscopy

Molecular Weight &
Fragmentation C-H Framework Functional Groups Electronic Transitions

Final Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b098465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Ethyl-4-methyl thiazole | C6H9NS | CID 27440 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Spectroscopic Analysis of 2-Ethyl-4-methylthiazole: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098465#spectroscopic-data-analysis-of-2-ethyl-4-
methylthiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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